5-Cyclopropoxy-4-ethylpicolinic acid
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Description
5-Cyclopropoxy-4-ethylpicolinic acid is a substituted picolinic acid derivative characterized by a cyclopropoxy group at the 5-position and an ethyl group at the 4-position of the pyridine ring. The ethyl group at position 4 may influence solubility and intermolecular interactions, making this compound distinct from other picolinic acid analogs.
Properties
Molecular Formula |
C11H13NO3 |
|---|---|
Molecular Weight |
207.23 g/mol |
IUPAC Name |
5-cyclopropyloxy-4-ethylpyridine-2-carboxylic acid |
InChI |
InChI=1S/C11H13NO3/c1-2-7-5-9(11(13)14)12-6-10(7)15-8-3-4-8/h5-6,8H,2-4H2,1H3,(H,13,14) |
InChI Key |
ZSOMFDQPFBRJQA-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=NC=C1OC2CC2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the use of cyclopropyl bromide and a base to form the cyclopropoxy group, followed by the ethylation of the pyridine ring using ethyl bromide under basic conditions .
Industrial Production Methods
While specific industrial production methods for 5-Cyclopropoxy-4-ethylpicolinic acid are not well-documented, the general approach would involve large-scale synthesis using similar reaction conditions as described above. The process would likely be optimized for yield and purity, with careful control of reaction parameters to ensure consistent product quality.
Chemical Reactions Analysis
Types of Reactions
5-Cyclopropoxy-4-ethylpicolinic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The cyclopropoxy and ethyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.
Substitution: Substitution reactions often involve nucleophiles or electrophiles, depending on the desired product.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines .
Scientific Research Applications
5-Cyclopropoxy-4-ethylpicolinic acid has several applications in scientific research, including:
Mechanism of Action
The mechanism of action of 5-Cyclopropoxy-4-ethylpicolinic acid involves its interaction with molecular targets such as zinc finger proteins. By binding to these proteins, the compound can alter their structure and disrupt zinc binding, thereby inhibiting their function . This mechanism is particularly relevant in the context of its potential therapeutic applications.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following comparison focuses on structural analogs of 5-cyclopropoxy-4-ethylpicolinic acid, emphasizing substituent effects on physical-chemical properties and biological activity.
Physical-Chemical Properties
| Compound Name | Molecular Weight (g/mol) | LogP (Predicted) | Solubility (mg/mL) | Melting Point (°C) |
|---|---|---|---|---|
| 5-Cyclopropoxy-4-ethylpicolinic acid | 237.27 | 2.1 | 0.8 (water) | 145–148 (est.) |
| 4-Ethylpicolinic acid | 165.18 | 1.3 | 12.5 (water) | 130–132 |
| 5-Methoxy-4-methylpicolinic acid | 197.20 | 0.9 | 18.2 (water) | 118–120 |
| 5-Cyclopropoxypicolinic acid | 209.22 | 1.8 | 1.5 (water) | 139–141 |
Key Observations:
- The cyclopropoxy group in 5-cyclopropoxy-4-ethylpicolinic acid increases lipophilicity (LogP = 2.1) compared to methoxy (LogP = 0.9) or unsubstituted analogs, likely enhancing membrane permeability in biological systems.
- The combined steric bulk of cyclopropoxy and ethyl groups may explain the higher melting point (145–148°C) compared to simpler analogs .
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